Cas no 1462863-46-2 (4-4-(methoxymethyl)phenylbutan-2-ol)

• Product Name: 4-4-(methoxymethyl)phenylbutan-2-ol
• CAS No: 1462863-46-2
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6349195
• PubChem ID: 65919813
• Update Time: 2025-05-20

4-4-(methoxymethyl)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-4-(methoxymethyl)phenylbutan-2-ol
• 1462863-46-2
• EN300-1847602
• AKOS015261513
• 4-[4-(methoxymethyl)phenyl]butan-2-ol

• Inchi： 1S/C12H18O2/c1-10(13)3-4-11-5-7-12(8-6-11)9-14-2/h5-8,10,13H,3-4,9H2,1-2H3
• InChI Key： ITCWJSVIPFYVLT-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=CC(COC)=CC=1

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-4-(methoxymethyl)phenylbutan-2-ol

Introduction to 4-4-(methoxymethyl)phenylbutan-2-ol (CAS No. 1462863-46-2)

4-4-(methoxymethyl)phenylbutan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1462863-46-2, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This compound, featuring a unique structural motif comprising a phenyl ring substituted with a methoxymethyl group and connected to a butan-2-ol backbone, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both aromatic and aliphatic functional groups makes it a versatile intermediate for the development of more complex molecules.

The structure of 4-4-(methoxymethyl)phenylbutan-2-ol exhibits a balance between rigidity provided by the phenyl ring and flexibility introduced by the butan-2-ol side chain. This structural feature is particularly valuable in medicinal chemistry, where such balance often correlates with improved pharmacokinetic properties. The methoxymethyl group, in particular, serves as a handle for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of molecular probes and bioactive scaffolds that incorporate aromatic rings linked to aliphatic chains. Such structures are often employed in the design of kinase inhibitors, GPCR modulators, and other therapeutic agents. The bifunctional nature of 4-4-(methoxymethyl)phenylbutan-2-ol makes it an attractive candidate for such applications, as it can potentially interact with multiple targets or serve as a precursor for more complex molecules.

One of the most compelling aspects of this compound is its potential role in structure-based drug design. The phenyl ring provides a scaffold that can be optimized for binding to specific protein targets, while the butan-2-ol chain allows for conformational flexibility. This combination has been successfully leveraged in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism and inflammation. Recent studies have highlighted its utility in generating hit compounds that exhibit promising preclinical activity.

From a synthetic chemistry perspective, 4-4-(methoxymethyl)phenylbutan-2-ol offers several advantages as an intermediate. The methoxymethyl group can be readily transformed into other functional groups such as hydroxyls, amines, or carboxylic acids, facilitating the synthesis of diverse derivatives. Additionally, the butan-2-ol moiety can be modified through various reactions, including esterification, alkylation, or reduction, providing further synthetic versatility.

The compound's relevance is further underscored by its appearance in several patents and scientific literature. Researchers have explored its use in developing novel therapeutic agents with applications ranging from oncology to neurology. For instance, derivatives of this compound have been investigated for their potential to modulate signal transduction pathways associated with diseases such as diabetes and autoimmune disorders. These studies highlight the compound's significance as a building block in modern drug discovery.

In terms of analytical characterization, 4-4-(methoxymethyl)phenylbutan-2-ol (CAS No. 1462863-46-2) has been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods have confirmed its molecular structure and purity, ensuring its suitability for high-throughput screening (HTS) and other biochemical assays. The compound's well-defined properties make it an ideal candidate for inclusion in libraries designed for virtual screening or experimental testing.

The pharmaceutical industry has also shown interest in this compound due to its potential as a prodrug or pharmaceutical excipient. Prodrugs are designed to enhance drug delivery by undergoing metabolic conversion into active forms at target sites. The structural features of 4-4-(methoxymethyl)phenylbutan-2-ol could make it an effective prodrug carrier, improving bioavailability or targeting specificity upon administration.

Moreover, the compound's role in synthetic organic chemistry extends beyond pharmaceutical applications. It serves as a valuable reagent in cross-coupling reactions, allowing chemists to construct complex molecular architectures efficiently. Such reactions are pivotal in producing advanced intermediates used in agrochemicals, materials science, and specialty chemicals.

Recent advancements in computational chemistry have further enhanced the utility of 4-4-(methoxymethyl)phenylbutan-2-ol (CAS No. 1462863-46-2). Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding rational drug design efforts. These simulations predict how modifications to its structure could improve potency or selectivity, guiding experimental synthesis strategies.

The environmental impact of this compound is also worth considering from a sustainable chemistry standpoint. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. Such initiatives align with global trends toward more sustainable pharmaceutical manufacturing practices.

In conclusion, 4-(4-(methoxymethyl)phenylbutan)-2-one, while not yet widely commercialized on large scales, represents an exciting opportunity for innovation across multiple scientific disciplines . Its unique structural attributes combined with emerging research trends position it as a key player in future developments within medicinal chemistry, organic synthesis,and beyond . Continued exploration into its potential applications promises further breakthroughs that will shape how we approach disease treatment today tomorrow .